ethyl 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetate

• IUPAC Name: ethyl 2-(5-methyl-2-oxo-1,3,4-oxadiazol-3-yl)acetate
• InChI: InChI=1S/C7H10N2O4/c1-3-12-6(10)4-9-7(11)13-5(2)8-9/h3-4H2,1-2H3
• InChI Key: WKGPGGRUJUCEFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)OC(=N1)C
• Molecular Formula: C7H10N2O4
• Molecular Weight: 186.17 g/mol

Description

Ethyl 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetate, commonly known as EMODA, is an organic compound belonging to the family of oxadiazole derivatives. It is a colorless to light yellow liquid with a low melting point and a boiling point of approximately 185°C. EMODA is a useful intermediate in organic synthesis and has been widely used in the production of pharmaceuticals, agrochemicals, dyes, and other organic compounds.

Scientific Research Applications

EMODA has been widely used in scientific research as a reagent or catalyst in organic synthesis. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, dyes, and other organic compounds. Additionally, EMODA has been used as a catalyst in the synthesis of polymers, as a stabilizer for metal complexes, and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of EMODA is not yet fully understood. However, it is believed to act as a Lewis acid, which can form complexes with Lewis bases. This enables the formation of new bonds between the reactants, leading to the formation of new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of EMODA are not yet fully understood. However, studies have shown that EMODA can inhibit the activity of enzymes involved in the metabolism of drugs, suggesting that it may have pharmacological activity. Additionally, EMODA has been used as an antioxidant and anti-inflammatory agent in some studies.

Advantages and Limitations for Lab Experiments

EMODA has several advantages for laboratory experiments. It is a relatively inexpensive and readily available reagent, and it is relatively stable under normal laboratory conditions. Additionally, it is soluble in most organic solvents, making it easy to use in a variety of reactions. However, EMODA is also highly flammable and should be handled with caution.

Future Directions

The potential applications of EMODA in scientific research are numerous. In the future, it may be used in the synthesis of novel pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it may be used as a catalyst in the synthesis of polymers, as a stabilizer for metal complexes, and as a ligand in coordination chemistry. Furthermore, further research is needed to better understand the biochemical and physiological effects of EMODA.

Synthesis Methods

The synthesis of EMODA involves the reaction of 2-chloro-5-methyl-3-oxo-1,3,4-oxadiazole with ethyl acetate in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is typically performed at a temperature of 80-90°C for a period of 6-8 hours. The product is then isolated and purified by column chromatography.